(5-Bromofuran-2-yl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[4-(2-methylpropylsulfonyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C14H20BrNO4S/c1-10(2)9-21(18,19)11-5-7-16(8-6-11)14(17)12-3-4-13(15)20-12/h3-4,10-11H,5-9H2,1-2H3
• InChI Key: IOFNVJYTIVCPIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CCN(CC1)C(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H20BrNO4S
• Molecular Weight: 378.28 g/mol

Description

(5-Bromofuran-2-yl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone, commonly known as BIPM, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BIPM is a small molecule inhibitor that has been shown to have promising effects in various biological systems.

Scientific Research Applications

Structural and Thermal Analysis

The compound of interest shares structural similarities with derivatives explored for their thermal stability and optical properties. For instance, a related compound, [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, demonstrated stability in temperatures ranging from 20-170°C. This stability is crucial for materials used in high-temperature applications, indicating potential utility in environments requiring thermal resistance. The detailed structural analysis, including X-ray diffraction studies, confirmed the chair conformation of the piperidine ring and a distorted tetrahedral geometry around the sulfur atom, highlighting the intricate molecular interactions that contribute to its stability (Karthik et al., 2021).

Antimicrobial Activity

Derivatives similar to the compound have been synthesized and evaluated for their antimicrobial properties. A study on 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives revealed promising antibacterial and antifungal activities against pathogenic strains. These findings suggest potential applications in developing new antimicrobial agents, which could be crucial in the fight against resistant microbial strains. The structure-activity relationship, as illuminated by these derivatives, provides a foundation for further investigation into the compound's utility in antimicrobial treatments (Mallesha & Mohana, 2014).

Enzyme Inhibition and Therapeutic Potential

A series of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives, which resemble the core structure of the compound , displayed significant enzyme inhibitory activity. One particular derivative showed exceptional inhibition against acetyl- and butyrylcholinesterase, suggesting potential therapeutic applications, especially in conditions like Alzheimer's disease where enzyme dysfunction is a key factor. The cytotoxicity assessment further supported their potential as safe therapeutic agents, underscoring the importance of such derivatives in medicinal chemistry (Hussain et al., 2017).

Antibacterial and Antifungal Efficacy

The synthesis and subsequent analysis of new S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols, which share a bromofuran moiety with the compound under discussion, revealed notable antibacterial activity against a range of bacterial families. This study highlights the potential of bromofuran-containing compounds in developing new antibacterial agents, which could be crucial in addressing the global challenge of antibiotic resistance. The specific interactions and structural features contributing to this activity merit further exploration to fully harness these compounds' therapeutic potential (Authors not listed, 2020).